Cas no 1496288-69-7 (5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine
• CAS No: 1496288-69-7
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 6378099
• PubChem ID: 66198216
• Update Time: 2025-10-29

5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine
• 3-Isoxazolamine, 5-(3,4,5-trifluorophenyl)-
• 5-(3,4,5-Trifluorophenyl)isoxazol-3-amine
• 1496288-69-7
• AKOS015541511
• CS-0285178
• EN300-1848141

• Inchi： 1S/C9H5F3N2O/c10-5-1-4(2-6(11)9(5)12)7-3-8(13)14-15-7/h1-3H,(H2,13,14)
• InChI Key： MCCYATPUYQBSBM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(F)=C(F)C(F)=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 369.7±42.0 °C(Predicted)
• pka: 1.33±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(3,4,5-Trifluorophenyl)-1,2-Oxazol-3-Amine (CAS No. 1496288-69-7)

The compound 5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine (CAS No. 1496288-69-7) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole core substituted with a 3,4,5-trifluorophenyl group, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluorophenyl moiety in 5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine contributes to these properties, making it a focal point for studies on central nervous system (CNS) therapeutics and anti-inflammatory agents. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects.

From a synthetic perspective, the compound's oxazole ring offers versatility in chemical modifications. Its amine group allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This is particularly relevant in the era of AI-driven drug design, where computational tools predict optimal structures for specific biological targets. The integration of machine learning and cheminformatics has further amplified interest in such scaffolds.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated compounds, 5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine exhibits favorable green chemistry metrics, aligning with the global push for sustainable synthesis. Its potential applications in crop protection and veterinary medicine are under exploration, addressing pressing challenges like antimicrobial resistance and food security.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in research. The compound's CAS No. 1496288-69-7 serves as a unique identifier in global databases, facilitating collaboration across academia and industry.

In summary, 5-(3,4,5-trifluorophenyl)-1,2-oxazol-3-amine represents a convergence of innovation in organic synthesis, drug development, and sustainable chemistry. Its multifaceted applications and compatibility with cutting-edge technologies position it as a compound of enduring scientific and commercial interest.